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Compound of Interest

Compound Name: Calcium mesoxalate trihydrate

Cat. No.: B15550010

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Calcium Mesoxalate Trihydrate
(CAS 21085-60-9), a compound with potential applications in immunology and metabolic
disease research. This document synthesizes available data on its chemical and physical
properties, biological activities, and relevant experimental contexts.

Chemical and Physical Properties

Calcium Mesoxalate Trihydrate is the calcium salt of mesoxalic acid (also known as
ketomalonic acid or oxomalonic acid), existing in a trihydrated form. It is commercially available
as a white to almost white crystalline powder[1][2][3].

Structural Information

There are discrepancies in the reported molecular formula for Calcium Mesoxalate Trihydrate
across various chemical suppliers. The different reported formulas include CsH2CaOs-3H20,
CeHeCaO12[1][3], and CeH2Ca010-3H20][4]. These variations likely stem from whether the
formula represents a monomeric or dimeric salt structure. For clarity, the IUPAC name is
calcium bis[carboxy(oxo)acetate] trihydrate.

Table 1: Chemical Identifiers
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Identifier Value
CAS Number 21085-60-9
Calcium Ketomalonate Trihydrate, Mesoxalic
Synonyms ) ) )
Acid Calcium Salt Trihydrate
IUPAC Name calcium bis[carboxy(oxo)acetate] trihydrate

Physicochemical Properties

Quantitative physicochemical data for Calcium Mesoxalate Trihydrate is not extensively
available in the public domain. The information is often qualitative or mixed with data for the
distinct compound, calcium oxalate.

Table 2: Physical and Chemical Properties

Property Value

Appearance White to almost white powder/crystal[1][2][3]
Solubility Low solubility in water[1]

Melting Point Not available

Boiling Point Not available

Specific data for Calcium Mesoxalate Trihydrate
is not available. Data for the unrelated
N compound, calcium oxalate trihydrate, shows a
Thermal Decomposition ) o i )
multi-step decomposition involving dehydration
followed by decomposition to calcium carbonate

and then calcium oxide.

Crystallographic data for Calcium Mesoxalate
Trihydrate is not available. Data for the

Crystal Structure ) ]
unrelated compound, calcium oxalate trinydrate

(caoxite), indicates a triclinic crystal system.

Biological Activity and Potential Applications
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Calcium Mesoxalate Trihydrate has been noted for its potential biological activities,
particularly in the realms of immunology and metabolic regulation.

Immunomodulatory Effects: B-Cell Proliferation

Commercial suppliers indicate that Calcium Mesoxalate Trihydrate can promote the
proliferation of B-cells[5][6]. The precise signaling pathway by which it induces this proliferation
has not been detailed in the available literature. However, a general understanding of B-cell
receptor (BCR) signaling provides a framework for a hypothetical mechanism. BCR activation
typically leads to a cascade involving spleen tyrosine kinase (Syk) and Bruton's tyrosine kinase
(Btk), resulting in the activation of phospholipase C-gamma 2 (PLCy2). This leads to the
generation of inositol trisphosphate (IP3) and diacylglycerol (DAG). IPs triggers the release of
intracellular calcium stores, a key event in B-cell activation and proliferation.
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Hypothetical B-Cell Proliferation Pathway

Metabolic Regulation: Anti-Diabetic Activity

Early research from 1955 demonstrated that oral administration of calcium mesoxalate reduced
blood sugar and urine sugar levels in alloxan-induced diabetic rabbits and dogs[7]. This effect
was not observed in depancreatized animals, suggesting the mechanism is dependent on
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pancreatic function[7]. The study indicated an improvement in glucose tolerance, though the
molecular signaling pathway was not elucidated.
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Postulated Anti-Diabetic Mechanism

Antiviral Potential: Inhibition of HIV-1 Reverse
Transcriptase by Derivatives

While not a direct property of Calcium Mesoxalate Trihydrate itself, derivatives of mesoxalic
acid have been shown to inhibit HIV-1 reverse transcriptase. Specifically, the 4-
chlorophenylhydrazone of mesoxalic acid acts as a non-nucleoside reverse transcriptase
inhibitor (NNRTI) by blocking the translocation of the enzyme, effectively freezing it in a pre-
translocational state.

Experimental Protocols
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Detailed experimental protocols for the synthesis and biological evaluation of Calcium
Mesoxalate Trihydrate are not readily available. The following sections provide generalized
workflows based on standard laboratory practices.

Synthesis

A specific, detailed protocol for the synthesis of Calcium Mesoxalate Trihydrate is not
available in the reviewed literature. A general approach would involve the reaction of a soluble
calcium salt with mesoxalic acid or a soluble mesoxalate salt in an aqueous solution, followed
by precipitation, filtration, and drying of the resulting calcium mesoxalate trihydrate.
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General Synthesis Workflow

B-Cell Proliferation Assay

A standard method to assess B-cell proliferation is the use of dye dilution assays (e.g., CFSE)
or nucleotide analog incorporation (e.g., BrdU or EdU) followed by flow cytometry.

Experimental Workflow: B-Cell Proliferation Assay

o Cell Culture: Isolate primary B-cells or use a suitable B-cell line and culture in appropriate
media.

o Labeling (if applicable): Label cells with a proliferation tracking dye like CFSE.

o Treatment: Treat the B-cells with varying concentrations of Calcium Mesoxalate Trihydrate.
Include positive (e.g., LPS or anti-lgM) and negative (vehicle) controls.

¢ Incubation: Incubate the cells for a period sufficient to allow for cell division (typically 48-72
hours).
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» Staining: Stain cells with viability dyes and fluorescently labeled antibodies against B-cell
markers (e.g., CD19). If using nucleotide analogs, follow the specific protocol for
incorporation and detection.

o Flow Cytometry: Acquire data on a flow cytometer.

e Analysis: Analyze the data to determine the percentage of proliferated cells based on dye
dilution or nucleotide analog incorporation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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